hAChE-IN-10

• Molecular Formula: C25H24ClFN6O2
• Molecular Weight: 494.9 g/mol
• InChI: InChI=1S/C25H24ClFN6O2/c26-15-6-8-18-20(12-15)31-19-5-2-1-4-17(19)24(18)28-10-3-11-29-25(35)21-13-23(34)33(32-21)22-9-7-16(27)14-30-22/h6-9,12-14,32H,1-5,10-11H2,(H,28,31)(H,29,35)
• InChIKey: HKDSBWOJLFRZHT-UHFFFAOYSA-N

hAChE-IN-10 Sourcing Guide

hAChE-IN-10 (Compound ET11) is a novel pyrazolinone-based multi-target-directed ligand (MTDL) designed for Alzheimer's disease (AD) research. It functions as a potent inhibitor of human acetylcholinesterase (hAChE) with an IC50 of 6.34 nM [1]. Beyond cholinergic enhancement, hAChE-IN-10 exhibits a confirmed polypharmacological profile encompassing free radical scavenging, metal chelation (Cu2+), inhibition of Cu2+-induced amyloid-beta (Aβ) aggregation, and neuroprotection in cellular and in vivo models [2]. Its dual engagement of cholinergic dysfunction and metal-induced amyloid pathology distinguishes it from standard single-mechanism AChE inhibitors, making it a specialized tool for multi-target AD research programs [3].

1 Multi-target AD research: hAChE inhibition with confirmed Cu2+ chelation and antioxidant capacity

2 Suitable for metal hypothesis and oxidative stress pathway studies alongside cholinergic signaling

3 Compatible with in vitro enzymatic, cellular oxidative stress, and in vivo cognitive models

• [1] Wang H, Wu Y, et al. Design, synthesis and biological evaluation of novel pyrazolinone derivatives as multifunctional ligands for the treatment of Alzheimer's disease. Bioorg Chem. 2025 Jan;154:108052. View Source
• [2] Wang H, Wu Y, et al. Design, synthesis and biological evaluation of novel pyrazolinone derivatives as multifunctional ligands for the treatment of Alzheimer's disease. Bioorg Chem. 2025 Jan;154:108052. View Source
• [3] Wang H, Wu Y, et al. Design, synthesis and biological evaluation of novel pyrazolinone derivatives as multifunctional ligands for the treatment of Alzheimer's disease. Bioorg Chem. 2025 Jan;154:108052. View Source

Why Generic AChE Inhibitors Fall Short

Substituting hAChE-IN-10 with a conventional AChE inhibitor—even one of comparable potency—fails to address the multi-factorial pathology of Alzheimer's disease. Clinically approved agents such as donepezil (IC50 ≈ 30 nM) and galantamine lack the integrated metal-chelating functionality and Cu2+-specific anti-amyloid aggregation activity intrinsic to hAChE-IN-10's pyridopyrazolone scaffold [1]. Research demonstrates that abnormal Cu2+ homeostasis accelerates toxic Aβ oligomerization and oxidative stress through Fenton-like chemistry, a pathogenic cascade that pure cholinergic enhancers leave entirely unaddressed [2]. While some investigational MTDLs offer overlapping activities, hAChE-IN-10 uniquely combines sub-10 nM hAChE inhibition with experimentally confirmed Cu2+ chelation, antioxidant capacity, and in vivo cognitive improvement within a single molecular entity—a profile not achieved by any FDA-approved AChE inhibitor used alone [3].

Mechanism gap

Donepezil and galantamine lack the integrated Cu2+-chelating and anti-amyloid aggregation activities; replacing with a pure AChE inhibitor leaves metal-dependent pathology unaddressed.

Antioxidant profile mismatch

FDA-approved AChE inhibitors exhibit weak or indirect radical scavenging; dual-assay (DPPH+ORAC-FL) antioxidant capacity may not transfer.

In vivo data coverage

Many investigational AChE tool compounds lack peer-reviewed cognitive improvement data in scopolamine models; substitution may remove validated behavioral endpoints.

• [1] Amin Z, et al. Comparison of inhibitory activities of donepezil and other cholinesterase inhibitors on acetylcholinesterase and butyrylcholinesterase in vitro. View Source
• [2] Manral A, Saini V, Meena P, Tiwari M. Multifunctional novel Diallyl disulfide (DADS) derivatives with beta-amyloid-reducing, cholinergic, antioxidant and metal chelating properties for the treatment of Alzheimer's disease. Bioorg Med Chem. 2015;23:6389. View Source
• [3] Wang H, Wu Y, et al. Design, synthesis and biological evaluation of novel pyrazolinone derivatives as multifunctional ligands for the treatment of Alzheimer's disease. Bioorg Chem. 2025 Jan;154:108052. View Source

hAChE-IN-10 Differentiation Evidence

hAChE Inhibitory Potency vs. Donepezil

hAChE-IN-10 demonstrates single-digit nanomolar human AChE inhibitory potency (IC50 = 6.34 nM), situating it 4.7-fold more potent than donepezil (IC50 ≈ 30 nM) under comparable human AChE assay conditions. Within its own chemical series, the closely related analog ET21 achieves even higher potency (IC50 = 1.81 nM), providing researchers with a structurally matched comparator enabling fine-grained SAR analysis around the pyrazolinone scaffold [1].

hAChE Potency

Reported

IC50 = 6.34 nM (hAChE)

~4.7-fold more potent than donepezil under comparable conditions; ET21 analog (1.81 nM) enables SAR studies.

Ellman's method; recombinant hAChE. Cross-study comparable context.

Evidence Dimension	Human AChE (hAChE) inhibitory potency (IC50)
Target Compound Data	IC50 = 6.34 nM
Comparator Or Baseline	Donepezil: IC50 ≈ 30 nM; ET21: IC50 = 1.81 nM
Quantified Difference	~4.7-fold more potent than donepezil; 3.5-fold less potent than ET21
Conditions	Human AChE recombinant enzyme; spectrophotometric Ellman's method (source study: Bioorg Chem. 2025); donepezil IC50 from published comparative pharmacology studies

Why This Matters

The 4.7-fold potency advantage over the clinical standard donepezil, combined with the availability of a more potent structural analog (ET21), enables precise dose-response and scaffold-hopping studies in early-stage AD drug discovery.

• [1] Wang H, Wu Y, et al. Design, synthesis and biological evaluation of novel pyrazolinone derivatives as multifunctional ligands for the treatment of Alzheimer's disease. Bioorg Chem. 2025 Jan;154:108052. View Source

Cu2+-Induced Aβ Aggregation Inhibition

hAChE-IN-10 effectively inhibits Cu2+-induced Aβ1-42 aggregation, a pathogenic mechanism implicated in amyloid plaque formation that is entirely absent from the pharmacological profile of donepezil (no reported Cu2+-specific anti-aggregation activity). Among investigational MTDLs, DADS derivatives 7k and 7l achieved 80.9% and 78.5% disaggregation of Cu2+-induced Aβ fibrils (at 25 μM), while compound 13b achieved 65.96% inhibition of self-induced Aβ aggregation (at 10 μM). hAChE-IN-10's Cu2+ chelation is attributed to its pyridopyrazolone moiety, enabling a mechanism-based approach to metal-dependent Aβ pathology [1].

Cu2+-Aβ Aggregation

Context-dependent

Cu2+ chelation confirmed; inhibits Cu2+-induced Aβ1-42 aggregation.

Donepezil lacks this activity; essential for metal hypothesis research.

UV-Vis chelation assay; cross-study comparator data.

Evidence Dimension	Inhibition of Cu2+-induced Aβ aggregation / Cu2+ chelation
Target Compound Data	Significant Cu2+ chelating ability; effectively inhibited Cu2+-induced Aβ aggregation (source study: Bioorg Chem. 2025)
Comparator Or Baseline	Donepezil: no reported Cu2+-specific Aβ anti-aggregation activity; 7k/7l: 80.9%/78.5% Cu2+-Aβ fibril disaggregation at 25 μM; 13b: 65.96% self-induced Aβ aggregation inhibition at 10 μM
Quantified Difference	hAChE-IN-10 uniquely combines sub-10 nM hAChE inhibition with Cu2+-specific anti-amyloid activity; donepezil entirely lacks this dimension
Conditions	Cu2+-induced Aβ1-42 aggregation assay; Cu2+ chelation assay via UV-Vis spectroscopy (source study: Bioorg Chem. 2025); comparator data from independent published studies

Why This Matters

The Cu2+-chelating anti-amyloid activity of hAChE-IN-10 targets a metal-dependent pathogenic pathway not addressed by any FDA-approved AChE inhibitor, making it essential for research programs investigating the metal hypothesis of Alzheimer's disease.

• [1] Wang H, Wu Y, et al. Design, synthesis and biological evaluation of novel pyrazolinone derivatives as multifunctional ligands for the treatment of Alzheimer's disease. Bioorg Chem. 2025 Jan;154:108052. View Source

Antioxidant Activity by DPPH and ORAC-FL

hAChE-IN-10 demonstrated strong antioxidant capabilities confirmed by two orthogonal in vitro assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging and ORAC-FL (Oxygen Radical Absorbance Capacity – Fluorescein). This dual-assay verification provides greater confidence than single-assay data commonly reported for comparator MTDLs. By contrast, donepezil exhibits only weak DPPH radical scavenging activity (33.5% at 10 μg/mL), while galantamine's antioxidant effects are primarily indirect via nAChR modulation rather than direct free radical scavenging [1].

Antioxidant Assays

Method context

DPPH & ORAC-FL confirmed strong radical scavenging.

Dual orthogonal assay reduces artifact risk versus single-assay data.

Comparators: donepezil 33.5% DPPH at 10 µg/mL; galantamine indirect.

Evidence Dimension	Antioxidant capacity (free radical scavenging)
Target Compound Data	Confirmed strong antioxidant activity in both DPPH and ORAC-FL assays
Comparator Or Baseline	Donepezil: 33.5% DPPH scavenging at 10 μg/mL; galantamine: indirect antioxidant via α7 nAChR modulation
Quantified Difference	hAChE-IN-10 exhibits dual-assay-verified (DPPH + ORAC-FL) direct radical scavenging vs. weak single-assay or indirect activity for comparators
Conditions	In vitro DPPH assay and ORAC-FL assay (source study: Bioorg Chem. 2025); comparator data from published studies

Why This Matters

Dual orthogonal assay confirmation reduces the risk of assay-specific artifacts, providing procurement teams with higher-confidence antioxidant data for reproducible multi-target screening campaigns.

• [1] Wang H, Wu Y, et al. Design, synthesis and biological evaluation of novel pyrazolinone derivatives as multifunctional ligands for the treatment of Alzheimer's disease. Bioorg Chem. 2025 Jan;154:108052. View Source

Neuroprotection in SH-SY5Y Oxidative Stress Model

hAChE-IN-10 exhibited excellent neuroprotective activity in the tert-butyl hydroperoxide (tBHP)-induced SH-SY5Y cell damage model, a well-established oxidative stress paradigm. In the SH-SY5Y neuroblastoma line, donepezil and galantamine afford neuroprotection primarily through α7 nicotinic receptor and PI3K-Akt pathway modulation that is likely unrelated to direct AChE inhibition or antioxidant action. hAChE-IN-10's neuroprotection in the tBHP model is distinctive in being linked to its intrinsic antioxidant and metal-chelating properties, representing a mechanistically orthogonal protective strategy [1].

Neuroprotection

Mechanistically distinct

Excellent protection in tBHP-induced SH-SY5Y cell injury.

Linked to antioxidant/chelation, not receptor-mediated pathways as donepezil/galantamine.

SH-SY5Y neuroblastoma model; comparative mechanistic interpretation.

Evidence Dimension	Neuroprotective activity in SH-SY5Y cell injury models
Target Compound Data	Excellent neuroprotection in tBHP-induced SH-SY5Y cell damage model
Comparator Or Baseline	Donepezil and galantamine: neuroprotection in SH-SY5Y cells primarily mediated through α7 nAChR/PI3K-Akt pathway, not direct antioxidant action
Quantified Difference	Mechanistically distinct: hAChE-IN-10 neuroprotection linked to direct antioxidant/metal-chelation vs. receptor-mediated protection for donepezil/galantamine
Conditions	tBHP-induced oxidative damage model in SH-SY5Y human neuroblastoma cells (source study: Bioorg Chem. 2025); comparator studies in SH-SY5Y models

Why This Matters

The mechanistically distinct neuroprotective action of hAChE-IN-10 provides a complementary tool for dissecting antioxidant-dependent vs. receptor-mediated neuroprotection pathways in neuronal cell models.

• [1] Wang H, Wu Y, et al. Design, synthesis and biological evaluation of novel pyrazolinone derivatives as multifunctional ligands for the treatment of Alzheimer's disease. Bioorg Chem. 2025 Jan;154:108052. View Source

In Vivo Cognitive Improvement in Scopolamine Model

hAChE-IN-10 ameliorated scopolamine-induced cognitive impairment in mouse models, as demonstrated through behavioral studies and histopathological analysis. This in vivo efficacy data, reported in the primary research article (Bioorg Chem. 2025), provides a level of translational validation that many investigational AChE inhibitor tool compounds lack. The scopolamine model is a standard cholinergic deficit paradigm; hAChE-IN-10's positive outcome in this model confirms that its multi-target in vitro profile translates into functional cognitive benefit in a whole-organism system [1].

In Vivo Cognition

Head-to-head

Ameliorated scopolamine-induced cognitive impairment in mouse model.

Peer-reviewed in vivo behavioral and histopathological data de-risk preclinical progression.

Scopolamine amnesia model; donepezil as reference positive control.

Evidence Dimension	In vivo cognitive improvement (scopolamine-induced amnesia mouse model)
Target Compound Data	Confirmed amelioration of scopolamine-induced cognitive impairment; supported by behavioral studies and histopathology
Comparator Or Baseline	Donepezil (reference standard in scopolamine model): positive control; many investigational AChE tool compounds lack reported in vivo data
Quantified Difference	hAChE-IN-10 has peer-reviewed in vivo cognitive efficacy data, which is absent for many comparator tool compounds sold solely on in vitro IC50 data
Conditions	Scopolamine-induced cognitive impairment mouse model; behavioral studies and histopathology analysis (source study: Bioorg Chem. 2025)

Why This Matters

Peer-reviewed in vivo efficacy data significantly de-risks procurement decisions for research groups transitioning from in vitro screening to preclinical animal models, differentiating hAChE-IN-10 from compounds with only in vitro characterization.

• [1] Wang H, Wu Y, et al. Design, synthesis and biological evaluation of novel pyrazolinone derivatives as multifunctional ligands for the treatment of Alzheimer's disease. Bioorg Chem. 2025 Jan;154:108052. View Source

Multi-Target Profile Breadth Comparison

hAChE-IN-10 simultaneously addresses four AD-relevant pathological mechanisms—cholinergic deficit (hAChE IC50 = 6.34 nM), oxidative stress (DPPH + ORAC-FL confirmed), metal ion dyshomeostasis (Cu2+ chelation), and Aβ aggregation (Cu2+-induced)—within a single chemical entity. By contrast, the clinically approved AChE inhibitors donepezil, galantamine, and rivastigmine show negligible direct antioxidant or metal-chelating activity. Investigational MTDLs such as compound 7d (aurone Mannich base) exhibit comparable multi-target breadth (AChE inhibition + Cu2+ chelation + Aβ anti-aggregation + BBB permeability), but at reduced AChE potency (HuAChE IC50 = 37.1 nM vs. 6.34 nM for hAChE-IN-10), while DL0410 adds H3R antagonism but with micromolar-range AChE potency (IC50 = 0.286 μM) [1].

Multi-Target Profile

Class-level

4 confirmed activities: hAChE IC50 6.34 nM, antioxidant, Cu2+ chelation, in vivo cognition.

Sub-10 nM AChE inhibition plus 3 additional disease-relevant targets simplifies multi-target screening.

Compared to donepezil (single target) or MTDLs with weaker AChE potency (7d: 37.1 nM, DL0410: 0.286 µM).

Evidence Dimension	Multi-target pharmacological profile breadth
Target Compound Data	4 confirmed activities: (1) hAChE inhibition IC50 = 6.34 nM; (2) antioxidant (DPPH + ORAC-FL); (3) Cu2+ chelation/Cu2+-induced Aβ aggregation inhibition; (4) neuroprotection + in vivo cognitive improvement
Comparator Or Baseline	Donepezil: AChE inhibition only (IC50 ≈ 30 nM), no direct antioxidant or metal chelation; 7d: HuAChE IC50 = 37.1 nM + Cu2+ chelation + Aβ anti-aggregation + BBB permeability; DL0410: AChE IC50 = 0.286 μM + BuChE + H3R
Quantified Difference	hAChE-IN-10 maintains sub-10 nM AChE potency while adding 3 additional disease-relevant activities, vs. single-mechanism donepezil or MTDLs with lower AChE potency (5.9-fold vs. 7d; 45-fold vs. DL0410)
Conditions	Integrated multi-target profiling across biochemical, cellular, and in vivo assays (source study: Bioorg Chem. 2025); comparator data from published literature

Why This Matters

The combination of sub-10 nM AChE potency with three additional AD-relevant activities in one molecule enables single-compound multi-target screening, reducing the need for compound cocktails and simplifying assay workflows in AD research programs.

• [1] Wang H, Wu Y, et al. Design, synthesis and biological evaluation of novel pyrazolinone derivatives as multifunctional ligands for the treatment of Alzheimer's disease. Bioorg Chem. 2025 Jan;154:108052. View Source

Optimal Research Scenarios for hAChE-IN-10

Multi-Target AD Drug Discovery

For AD drug discovery programs employing a multi-target-directed ligand (MTDL) strategy, hAChE-IN-10 provides a single-molecule solution combining sub-10 nM hAChE inhibition with Cu2+-specific anti-amyloid aggregation activity and dual-assay-confirmed antioxidant capacity [1]. This integrated profile eliminates the need for compound combinations (e.g., donepezil + a separate metal chelator + an antioxidant), thereby simplifying dose-response studies and reducing pharmacokinetic interaction variables. Research teams can use hAChE-IN-10 as a chemical probe to simultaneously interrogate cholinergic, oxidative stress, and metal-dependent Aβ pathology pathways in a unified experimental system.

SAR Studies of Pyrazolinone Scaffold

hAChE-IN-10 (ET11, IC50 = 6.34 nM) and its structural analog ET21 (IC50 = 1.81 nM) form a potency-graded pair within the same pyrazolinone chemical series [1]. This enables head-to-head SAR studies where small structural modifications yield quantifiable differences in hAChE inhibition (3.5-fold potency difference), antioxidant capacity, and metal-chelating activity. Medicinal chemistry teams can use these matched analogs to map structure-activity relationships, identify pharmacophoric elements responsible for multi-target engagement, and guide lead optimization campaigns toward balanced polypharmacology.

In Vivo Proof-of-Concept for AD Candidates

hAChE-IN-10 has peer-reviewed in vivo efficacy data demonstrating cognitive improvement in the scopolamine-induced mouse model, supported by histopathological analysis [1]. This existing in vivo validation significantly de-risks procurement for laboratories transitioning from in vitro screening to preclinical animal efficacy testing. Unlike tool compounds characterized solely by in vitro IC50 values, hAChE-IN-10 offers pre-existing in vivo behavioral and histological data that can serve as a benchmark for evaluating next-generation analogs in cognitive function assays.

Metal Hypothesis-Focused AD Research

For research groups investigating the metal hypothesis of Alzheimer's disease—where Cu2+-mediated Aβ aggregation and Fenton-like oxidative stress are central pathogenic mechanisms—hAChE-IN-10 offers a unique tool combining potent cholinergic enhancement with direct Cu2+ chelation [1]. Unlike FDA-approved AChE inhibitors (donepezil, galantamine, rivastigmine) that lack Cu2+-chelating functionality, hAChE-IN-10 enables researchers to study the therapeutic impact of simultaneous cholinergic rescue and metal ion sequestration within a single pharmacophore. This scenario is particularly relevant for programs exploring whether metal chelation synergizes with cholinesterase inhibition to slow disease progression.

Application

Selection Property

Validation Focus

Multi-target AD drug discovery

Integrated polypharmacology (AChE inhibition + Cu2+ chelation + antioxidant)

Co-engagement of cholinergic and metal-chelating endpoints in unified assay systems

Pyrazolinone scaffold SAR

Potency-graded matched-pair analogs (ET11 vs ET21)

Quantifiable hAChE inhibition differences for structure-activity mapping

In vivo proof-of-concept studies

Pre-existing peer-reviewed behavioral and histological data

Cognitive function benchmark in scopolamine mouse model

Metal hypothesis-focused AD research

Direct Cu2+-chelating anti-amyloid activity combined with AChE inhibition

Synergy assessment of metal sequestration and cholinergic rescue in disease models

• [1] Wang H, Wu Y, et al. Design, synthesis and biological evaluation of novel pyrazolinone derivatives as multifunctional ligands for the treatment of Alzheimer's disease. Bioorg Chem. 2025 Jan;154:108052. View Source